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Compound of Interest

Compound Name:
tert-Butyl 3-ethynylazetidine-1-

carboxylate

Cat. No.: B592247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)

information for tert-Butyl 3-ethynylazetidine-1-carboxylate (CAS No: 287193-01-5). The

information is compiled from various chemical supplier safety data sheets to provide a

consolidated resource for laboratory and drug development settings.

Chemical Identification
Identifier Value

Chemical Name tert-Butyl 3-ethynylazetidine-1-carboxylate

Synonyms
1-Boc-3-ethynylazetidine, tert-butyl 3-ethynyl-1-

azetidinecarboxylate

CAS Number 287193-01-5

Molecular Formula C10H15NO2[1]

Molecular Weight 181.23 g/mol

Chemical Structure (Not available in a format for this guide)

Physical and Chemical Properties
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There is some variation in the reported physical and chemical properties of tert-Butyl 3-
ethynylazetidine-1-carboxylate among suppliers. The following table summarizes the

available data.

Property Value Source

Appearance
Colorless to Yellow Liquid or

Solid

Solubility

Soluble in organic solvents

such as ether and

dichloromethane.[1]

ChemBK[1]

Melting Point Approx. -45 °C ChemBK[1]

Boiling Point Approx. 159 °C ChemBK[1]

Density Approx. 0.963 g/cm³ ChemBK[1]

Storage Temperature Sealed in dry, 2-8°C

Hazard Identification and Classification
tert-Butyl 3-ethynylazetidine-1-carboxylate is classified as a hazardous substance. The

GHS classification and associated hazard and precautionary statements are outlined below.

GHS Classification
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Pictogram Signal Word Hazard Class Hazard Statements

alt text Warning
Acute toxicity, Oral

(Category 4)

H302: Harmful if

swallowed.

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation.

Serious eye

damage/eye irritation

(Category 2A)

H319: Causes serious

eye irritation.

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation.

Precautionary Statements
Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Toxicological Information
A comprehensive toxicological profile for tert-Butyl 3-ethynylazetidine-1-carboxylate is not

readily available. One source explicitly states that the toxicological properties have not been

fully investigated[2]. As such, no quantitative data such as LD50 or LC50 values are available.

The primary known toxicological effects are irritation to the skin, eyes, and respiratory system,

and it is considered harmful if swallowed.

Experimental Protocols
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Detailed experimental protocols for the determination of the safety data presented are not

available in the public domain. The information provided is based on standardized GHS

classification criteria.

Handling, Storage, and Emergency Procedures
Handling and Storage Workflow
The following diagram outlines the recommended workflow for the safe handling and storage of

tert-Butyl 3-ethynylazetidine-1-carboxylate.

Safe Handling and Storage Workflow

Receive Chemical

Store in a cool, dry, well-ventilated area at 2-8°C.
Keep container tightly sealed.

Wear appropriate PPE:
- Safety glasses with side-shields

- Chemical-resistant gloves
- Lab coat

Handle in a well-ventilated area or chemical fume hood.
Avoid contact with skin and eyes.
Avoid inhalation of vapor or mist.

Return to Storage

Dispose of waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Workflow for safe handling and storage.
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First Aid Measures
The following diagram illustrates the recommended first aid procedures in case of exposure.

First Aid Emergency Procedures

Type of Exposure

Recommended Action

Inhalation

Move person to fresh air.
If not breathing, give artificial respiration.

Consult a physician.

Skin Contact

Wash off with soap and plenty of water.
Consult a physician.

Eye Contact

Rinse thoroughly with plenty of water for at least 15 minutes.
Consult a physician.

Ingestion

Never give anything by mouth to an unconscious person.
Rinse mouth with water.

Consult a physician.

Hazard-Precaution Logical Relationship

Identified Hazards

Required Precautions

H302: Harmful if swallowed

Avoid ingestion

H315: Causes skin irritation

Wear protective gloves and clothing

H319: Causes serious eye irritation

Wear eye/face protection

H335: May cause respiratory irritation

Use in a well-ventilated area
Avoid breathing vapors

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethynylazetidine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592247#tert-butyl-3-ethynylazetidine-1-carboxylate-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chembk.com/en/chem/tert-butyl%203-ethynylazetidine-1-carboxylate
https://www.fishersci.com/store/msds?partNumber=AAH57496MD&productDescription=1-BOC-3-METHLAZETIDINE+9+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b592247#tert-butyl-3-ethynylazetidine-1-carboxylate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b592247#tert-butyl-3-ethynylazetidine-1-carboxylate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b592247#tert-butyl-3-ethynylazetidine-1-carboxylate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b592247#tert-butyl-3-ethynylazetidine-1-carboxylate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b592247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

